Cas no 898772-47-9 (4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone)

• Product Name: 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone
• CAS No: 898772-47-9
• MF: C₁₂H₁₅ClO₃S
• MW: 274.763701677322
• MDL: MFCD07699089
• CID: 867028
• PubChem ID: 24723454
• Update Time: 2025-10-29

4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROBUTYL 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL KETONE
• 5-chloro-1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]pentan-1-one
• MS-21548
• MFCD07699089
• 898772-47-9
• 4-CHLOROBUTYL5-(1,3-DIOXOLAN-2-YL)-2-THIENYLKETONE
• DTXSID80641894
• AKOS016018619
• 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone

• MDL： MFCD07699089
• Inchi： 1S/C12H15ClO3S/c13-6-2-1-3-9(14)10-4-5-11(17-10)12-15-7-8-16-12/h4-5,12H,1-3,6-8H2
• InChI Key： BTXNWYNGKJGWHZ-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1=CC=C(C2OCCO2)S1)=O

Computed Properties

• Exact Mass: 274.04300
• Monoisotopic Mass: 274.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 442.8°C at 760 mmHg
• Flash Point: 221.6°C
• Refractive Index: 1.545
• PSA: 63.77000
• LogP: 3.38530

Additional information on 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone

Professional Introduction to 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone (CAS No. 898772-47-9)

4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone, identified by the Chemical Abstracts Service Number (CAS No.) 898772-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone incorporates several key functional groups that contribute to its unique reactivity and potential biological activity. The presence of a chlorobutyl side chain provides a reactive site for further functionalization, while the thiophene ring and the dioxolane moiety introduce additional layers of complexity and versatility. These structural features make the compound a promising intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential pharmacological properties. The thiophene ring, a common component in many bioactive molecules, is known for its ability to interact with biological targets in diverse ways. Similarly, the dioxolane group can serve as a protecting group or participate in various chemical transformations, depending on the reaction conditions. The combination of these elements in 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone suggests that it could be a versatile building block for designing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been exploring the use of thiophene derivatives as scaffolds for drug discovery due to their favorable pharmacokinetic properties and biological activity. For instance, studies have shown that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone may contribute to its ability to interact with biological pathways in a meaningful way, making it a candidate for further investigation.

The synthesis of 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone involves multiple steps that require careful optimization to ensure high yield and purity. The chlorobutyl group can be introduced through various methods, including nucleophilic substitution reactions or cross-coupling reactions. The thiophene ring can be synthesized via cyclization reactions or purchased from commercial sources. The dioxolane moiety is typically introduced as a protecting group or as part of a sequential reaction sequence. Each step must be carefully controlled to avoid unwanted side products and to ensure the desired molecular structure.

In addition to its potential pharmaceutical applications, 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone may also find utility in materials science and industrial chemistry. Its unique structure suggests that it could be used as a precursor for more complex polymers or as an intermediate in the production of specialty chemicals. The ability to functionalize the chlorobutyl group opens up possibilities for creating derivatives with tailored properties for specific applications.

The latest research in this field has highlighted several promising directions for further exploration. One area of interest is the use of computational methods to predict the biological activity of compounds like 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone. By leveraging machine learning algorithms and molecular modeling techniques, researchers can accelerate the drug discovery process by identifying potential hits before conducting expensive wet-lab experiments. These computational approaches have already shown great promise in predicting binding affinities and identifying lead compounds for further optimization.

Another exciting development is the use of green chemistry principles in the synthesis of complex molecules. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. This includes using renewable feedstocks, optimizing reaction conditions to improve efficiency, and employing catalytic methods that reduce reliance on hazardous reagents. The synthesis of 4-Chlorobutyl 5-(1,3-dioxolan-2-yl)-2-thienyl ketone could benefit from these advancements by adopting more sustainable practices.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and fine chemicals. Thiophene derivatives are known for their role in crop protection agents due to their ability to interact with biological targets in pests and weeds. Additionally, the unique structural features of 4-Chlorobutly 5-(1,3-dioxolan - 2 - yl) - 2 - thieny l ket one make it an attractive candidate for use as a building block in fine chemical synthesis.

In conclusion, 4-Chlorobutly 5-(1 ,3 - dioxolan - 2 - yl) - 2 - thieny l ket one (CAS No .898772 -47 -9) is a multifaceted compound with significant potential across multiple fields . Its unique structural features , combined with its reactivity , make it a valuable asset for researchers working on drug development , materials science , and industrial chemistry . As our understanding of organic chemistry continues to evolve , compounds like this will undoubtedly play an important role in shaping future innovations .